Propan-2-olate;ytterbium(3+)
Cat. No. B1589508
M. Wt: 353.33 g/mol
InChI Key: IVGMSSQGEVYWID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06663976B2
Procedure details
Ytterbium isopropoxide was synthesized using the method of Brown et al. A flask containing 4.85 g (15 mmole) of ytterbium isopropoxide was reacted with 50 ml of 2-methoxyethanol under an inert atmosphere. After refluxing for approximately 1 hour, two-thirds of the solution (isopropanol and 2-methoxyethanol) was removed by distillation. The flask was allowed to cool, and 20 ml of 2-methoxyethanol was added. The flask was refluxed for 1 hour, and ⅔ of the solution was then removed by distillation. This process of dilution, reflux, and distillation was repeated for a total of three cycles to ensure the complete exchange of the methoxyethoxide ligand for the isopropoxide ligand. It was estimated that this occurs when the boiling point of the solution reaches 124° C. The final concentration of the solution was adjusted to obtain a 0.5 M solution of ytterbium methoxyethoxide in 2-methoxyethanol. Coating solutions were prepared by reacting 1 part of a 1.0 molar solution of water in 2-methoxyethanol with 4 parts of the 0.5 M ytterbium methoxyethoxide solution.
Name
ytterbium isopropoxide
Quantity
4.85 g
Type
reactant
Reaction Step One
Name
Ytterbium isopropoxide
[Compound]
Name
solution
Name
ytterbium methoxyethoxide
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][CH:2]([CH3:4])[O-:3].[Yb+3:5].[CH3:6][CH:7]([CH3:9])[O-:8].[CH3:10][CH:11]([CH3:13])[O-:12].[CH3:14][O:15][CH2:16][CH2:17]O>>[CH3:1][CH:2]([CH3:4])[O-:3].[Yb+3:5].[CH3:6][CH:7]([CH3:9])[O-:8].[CH3:10][CH:11]([CH3:13])[O-:12].[CH3:14][O:15][CH:16]([CH3:17])[O-:3].[Yb+3:5].[CH3:14][O:15][CH:16]([CH3:17])[O-:3].[CH3:14][O:15][CH:16]([CH3:17])[O-:3] |f:0.1.2.3,5.6.7.8,9.10.11.12|
|
Inputs
Step One
|
Name
|
ytterbium isopropoxide
|
|
Quantity
|
4.85 g
|
|
Type
|
reactant
|
|
Smiles
|
CC([O-])C.[Yb+3].CC([O-])C.CC([O-])C
|
Step Two
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
COCCO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After refluxing for approximately 1 hour
|
|
Duration
|
1 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
two-thirds of the solution (isopropanol and 2-methoxyethanol) was removed by distillation
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to cool
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
20 ml of 2-methoxyethanol was added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The flask was refluxed for 1 hour
|
|
Duration
|
1 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
⅔ of the solution was then removed by distillation
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
This process of dilution, reflux
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distillation
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
reaches 124° C
|
Outcomes
Product
|
Name
|
Ytterbium isopropoxide
|
|
Type
|
product
|
|
Smiles
|
CC([O-])C.[Yb+3].CC([O-])C.CC([O-])C
|
[Compound]
|
Name
|
solution
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MOLARITY |
|
Name
|
ytterbium methoxyethoxide
|
|
Type
|
product
|
|
Smiles
|
COC([O-])C.[Yb+3].COC([O-])C.COC([O-])C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
